Cas no 6967-70-0 (2(1H)-Pyridinone,3-butyl-4-hydroxy-6-methyl-)

• Product Name: 2(1H)-Pyridinone,3-butyl-4-hydroxy-6-methyl-
• CAS No: 6967-70-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 523338
• PubChem ID: 54683140
• Update Time: 2025-04-19

2(1H)-Pyridinone,3-butyl-4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3-butyl-4-hydroxy-6-methyl-
• 3-butyl-4-hydroxy-6-methyl-1H-pyridin-2-one
• 2, 3-butyl-6-methyl-
• 3-Butyl-2,4-dihydroxy-6-methylpyridin
• 3-n-Butyl-2,4-dihydroxy-6-methyl-pyridin
• 4,6-Dihydroxy-2-methyl-5-n-butyl-pyridin
• AC1L2MAA
• HMS2884H15
• NCIOpen2_000302
• NSC67602
• 2(1H)-Pyridinone, 3-butyl-4-hydroxy-6-methyl-
• 2 (1H)-Pyridinone, 3-butyl-4-hydroxy-6-methyl-
• MLS000736751
• NCGC00246862-01
• NSC 67602
• 3-BUTYL-6-METHYL-2,4-PYRIDINEDIOL
• 6967-70-0
• NSC-67602
• SMR000528311
• CHEMBL1549129
• DTXSID70219965

• Inchi： 1S/C10H15NO2/c1-3-4-5-8-9(12)6-7(2)11-10(8)13/h6H,3-5H2,1-2H3,(H2,11,12,13)
• InChI Key： YESBFODHRKRYPI-UHFFFAOYSA-N
• SMILES： OC1C=C(C)NC(C=1CCCC)=O

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.084
• Boiling Point: 300.9°C at 760 mmHg
• Flash Point: 135.8°C
• Refractive Index: 1.517
• PSA: 49.33